Cas no 83374-59-8 (rac-trans-Ketoconazole)

• Product Name: rac-trans-Ketoconazole
• CAS No: 83374-59-8
• MF: C₂₆H₂₈Cl₂N₄O₄
• MW: 531.430924415588
• MDL: MFCD27978187
• CID: 1058485
• PubChem ID: 12854713
• Update Time: 2025-10-29

rac-trans-Ketoconazole Chemical and Physical Properties

Names and Identifiers

• rac-trans-Ketoconazole
• R 44319
• el-1-Acetyl-4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-iMidazol-1-ylMethyl)-1,3-dioxolan-4-yl]Methoxy]phenyl]piperazine
• RS 36745
• trans-1-Acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-iMidazol-1-ylMethyl)-1,3-dioxolan-4-yl]Methoxy]phenyl]piperazine
• Ketoconazole IMpurity C
• 1-[4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]ethanone
• Piperazine, 1-acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-, trans- (ZCI)
• rel-1-Acetyl-4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazine (ACI)
• trans-Ketoconazole
• EN300-251596
• 142128-58-3
• HMS3869I03
• rac-1-[4-(4-{[(2R,4R)-2-(2,4-dichlorophenyl)-2-[(1H-imidazol-1-yl)methyl]-1,3-dioxolan-4-yl]methoxy}phenyl)piperazin-1-yl]ethan-1-one
• 1-acetyl-4-(4-{[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine
• Piperazine, 1-acetyl-4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-
• (2R,4R)-ketoconazole
• Piperazine, 1-acetyl-4-(4-(((2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)-, rel-
• Piperazine, 1-acetyl-4-[4-[[(2R,4R)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-, rel-
• 3INP7D7XI3
• RS-36745
• Ketoconazole, trans-(+/-)-
• CHEMBL328863
• BDBM50004441
• PD086247
• R-44319
• (2R,4R)-trans-Ketoconazole
• UNII-3INP7D7XI3
• Ketoconazole impurity C [EP]
• 2EWW9YYR6A
• CHEBI:48344
• KETOCONAZOLE IMPURITY C [EP IMPURITY]
• Piperazine, 1-acetyl-4-[4-[[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-, (2R-trans)-
• Ketoconazole, (2R,4R)-
• CCG-36052
• (2R,4R)-1-acetyl-4-(4-{[2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy}phenyl)piperazine
• 83374-59-8
• Q27121165
• Piperazine, 1-acetyl-4-(4-((2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)-, trans-
• 1-Acetyl-4-(4-(((2RS,4RS)-2-(2,4-dichlorophenyl)-2-(1H-imidazol-1-ylmethyl)-1,3-dioxolan-4-yl)methoxy)phenyl)piperazine
• Ketoconazole, trans-

• MDL： MFCD27978187
• Inchi： 1S/C26H28Cl2N4O4/c1-19(33)31-10-12-32(13-11-31)21-3-5-22(6-4-21)34-15-23-16-35-26(36-23,17-30-9-8-29-18-30)24-7-2-20(27)14-25(24)28/h2-9,14,18,23H,10-13,15-17H2,1H3/t23-,26+/m1/s1
• InChI Key： XMAYWYJOQHXEEK-BVAGGSTKSA-N
• SMILES： C(N1C=NC=C1)[C@@]1(OC[C@@H](COC2C=CC(N3CCN(C(=O)C)CC3)=CC=2)O1)C1C=CC(Cl)=CC=1Cl

Computed Properties

• Exact Mass: 530.14900
• Monoisotopic Mass: 530.1487608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.06000
• LogP: 4.20870

rac-trans-Ketoconazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on rac-trans-Ketoconazole

Rac-Trans-Ketoconazole: A Comprehensive Overview

Rac-trans-ketoconazole, identified by the CAS number 83374-59-8, is a well-known antifungal agent that has garnered significant attention in both clinical and research settings. This compound belongs to the azole class of antifungal drugs, which are widely used due to their effectiveness against a broad spectrum of fungal infections. The racemic form of ketoconazole, particularly the trans-isomer, has been extensively studied for its pharmacokinetic properties, bioavailability, and therapeutic applications.

The chemical structure of rac-trans-ketoconazole consists of a bicyclic system with a keto group and a hydroxyl group, which contributes to its antifungal activity. Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety profile of this compound. Researchers have explored the impact of different enantiomers on drug metabolism and pharmacokinetics, providing valuable insights into optimizing its therapeutic use.

In terms of clinical applications, rac-trans-ketoconazole has been traditionally used for treating superficial fungal infections such as dermatophytosis and candidiasis. However, advancements in drug delivery systems have expanded its potential applications. For instance, nanotechnology-based formulations have been developed to enhance the solubility and bioavailability of ketoconazole, making it more effective in treating systemic fungal infections.

Recent research has also focused on the combination therapy involving rac-trans-ketoconazole. Studies have demonstrated that combining this compound with other antifungal agents can synergistically enhance its efficacy while reducing the risk of drug resistance. This approach is particularly promising for treating refractory fungal infections, which are often challenging to manage with monotherapy.

The pharmacokinetics of rac-trans-ketoconazole have been extensively investigated to optimize dosing regimens. Findings from recent clinical trials indicate that the trans-isomer exhibits superior bioavailability compared to other stereoisomers, making it a preferred choice for oral administration. Additionally, studies on hepatic metabolism have provided critical insights into potential drug-drug interactions, which are essential for safe prescribing practices.

In conclusion, rac-trans-ketoconazole, with its CAS number 83374-59-8, remains a cornerstone in antifungal therapy due to its robust efficacy and versatility. Ongoing research continues to explore innovative ways to enhance its therapeutic potential, ensuring that it remains a vital tool in combating fungal infections worldwide.